Cas no 14505-80-7 (cis-2,6-dimethyloxan-4-one)
cis-2,6-dimethyloxan-4-one structure
Product Name:cis-2,6-dimethyloxan-4-one
CAS No:14505-80-7
MF:C7H12O2
MW:128.168982505798
MDL:MFCD27944836
CID:1314672
PubChem ID:10441716
Update Time:2025-04-20
cis-2,6-dimethyloxan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyran-4-one, tetrahydro-2,6-dimethyl-, cis-
- (2S,6R)-2,6-dimethyloxan-4-one
- cis-2,6-dimethyloxan-4-one
- CIS-2,6-DIMETHYLDIHYDRO-2H-PYRAN-4(3H)-ONE
- cis-2,6-Dimethyl-tetrahydro-pyran-4-one
- (2R,6S)-2,6-dimethyltetrahydro-4H-pyran-4-one
- AMY35788
- FZXBJPDVINOGBR-OLQVQODUSA-N
- MFCD27944836
- CS-0056845
- A936063
- cis-2,6-dimethyltetrahydro-4H-pyran-4-one
- EN300-187900
- P14153
- SCHEMBL569096
- cis-tetrahydro-2,6-dimethyl-4h-pyran-4-one
- 14505-80-7
- AKOS022965794
- (2R,6S)-2,6-DIMETHYLOXAN-4-ONE
- (2R,6S)-2,6-dimethyl-tetrahydro-pyran-4-one
- 4H-Pyran-4-one, tetrahydro-2,6-dimethyl-, (2R,6S)-rel-
- cis-2,6-Dimethyltetrahydropyran-4-one
- AS-48440
- (2R,6S)-2,6-dimethyldihydro-2 H-pyran-4(3 H)-one
- (2R,6S)-2,6-dimethyldihydro-2H-pyran-4(3H)-one
-
- MDL: MFCD27944836
- Inchi: 1S/C7H12O2/c1-5-3-7(8)4-6(2)9-5/h5-6H,3-4H2,1-2H3/t5-,6+
- InChI Key: FZXBJPDVINOGBR-OLQVQODUSA-N
- SMILES: O1[C@@H](C)CC(C[C@H]1C)=O
Computed Properties
- Exact Mass: 128.083729621g/mol
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 26.3Ų
cis-2,6-dimethyloxan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM326466-1g |
cis-2,6-dimethyloxan-4-one |
14505-80-7 | 95%+ | 1g |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | Y1189454-0.25g |
cis-2,6-Dimethyldihydro-2H-pyran-4(3H)-one |
14505-80-7 | 95% | 0.25g |
$745 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1096806-100mg |
cis-2,6-dimethyloxan-4-one |
14505-80-7 | 97% | 100mg |
$180 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096806-250MG |
cis-2,6-dimethyloxan-4-one |
14505-80-7 | 97% | 250mg |
$275 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096806-500MG |
cis-2,6-dimethyloxan-4-one |
14505-80-7 | 97% | 500mg |
$465 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096806-1G |
cis-2,6-dimethyloxan-4-one |
14505-80-7 | 97% | 1g |
$695 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096806-5G |
cis-2,6-dimethyloxan-4-one |
14505-80-7 | 97% | 5g |
$2090 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096806-10G |
cis-2,6-dimethyloxan-4-one |
14505-80-7 | 97% | 10g |
$3490 | 2024-07-21 | |
| eNovation Chemicals LLC | D971648-100mg |
cis-2,6-Dimethyl-tetrahydro-pyran-4-one |
14505-80-7 | 95% | 100mg |
$185 | 2024-07-28 | |
| eNovation Chemicals LLC | D971648-250mg |
cis-2,6-Dimethyl-tetrahydro-pyran-4-one |
14505-80-7 | 95% | 250mg |
$240 | 2024-07-28 |
cis-2,6-dimethyloxan-4-one Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
14505-80-7 (cis-2,6-dimethyloxan-4-one) Related Products
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- 82110-21-2((2S)-2-methyloxan-4-one)
- 155189-69-8(2-Pentanone, 4-ethoxy-,(S)- (9CI))
- 916062-23-2(2-Nonanone, 4-ethoxy-)
- 37749-92-1(2-Pentanone, 1-(tetrahydro-2H-pyran-2-yl)-)
- 36233-82-6(2-ethyloxan-4-one)
- 13178-51-3(1-(oxan-2-yl)propan-2-one)
- 77745-32-5(8-Oxabicyclo[3.2.1]octan-3-one)
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